Cas no 21380-74-5 (Potassium di-p-tolylphosphanide)

• Product Name: Potassium di-p-tolylphosphanide
• CAS No: 21380-74-5
• MF: C₁₄H₁₄KP
• MW: 252.333025455475
• CID: 1093264
• PubChem ID: 72942645
• Update Time: 2025-09-19

Potassium di-p-tolylphosphanide Chemical and Physical Properties

Names and Identifiers

• Potassium di-p-tolylphosphanide
• potassium,bis(4-methylphenyl)phosphanide
• 21380-74-5

• Inchi： 1S/C14H14P.K/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14;/h3-10H,1-2H3;/q-1;+1
• InChI Key： OOZDQZRYPDLYTO-UHFFFAOYSA-N
• SMILES： [K+].[P-](C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 252.04701893g/mol
• Monoisotopic Mass: 252.04701893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium di-p-tolylphosphanide

Potassium di-p-tolylphosphanide (CAS No. 21380-74-5): Properties, Applications, and Market Insights

Potassium di-p-tolylphosphanide (CAS No. 21380-74-5) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as potassium di(4-methylphenyl)phosphanide, is a valuable reagent in synthetic chemistry, particularly in the formation of phosphorus-containing ligands and catalysts. Its molecular structure, featuring two p-tolyl groups attached to a phosphorus center, makes it a key intermediate in the synthesis of more complex organophosphorus compounds.

The growing interest in Potassium di-p-tolylphosphanide is closely tied to the rising demand for phosphorus-based catalysts in industrial and academic research. With the increasing focus on sustainable chemistry and green synthesis methods, researchers are exploring the potential of this compound in catalytic applications, such as cross-coupling reactions and polymerization processes. Its ability to act as a nucleophilic phosphide source makes it particularly useful in the preparation of phosphine ligands, which are essential in homogeneous catalysis.

One of the most frequently asked questions about Potassium di-p-tolylphosphanide is its stability and handling requirements. Unlike some highly reactive organometallic compounds, this reagent is relatively stable under inert atmospheres, such as nitrogen or argon, making it easier to handle in laboratory settings. However, it is still moisture-sensitive and requires storage in a dry environment. This balance between reactivity and stability has made it a popular choice for researchers working on phosphorus chemistry and metal-ligand coordination.

In terms of synthesis, Potassium di-p-tolylphosphanide is typically prepared through the reaction of di-p-tolylphosphine with potassium metal or potassium hydride. This method is favored for its simplicity and high yield, making the compound accessible for both small-scale laboratory use and larger industrial applications. The purity of the final product is critical, as impurities can affect its performance in subsequent reactions, particularly in catalytic systems where even trace amounts of contaminants can lead to reduced efficiency.

The applications of Potassium di-p-tolylphosphanide extend beyond catalysis. It is also used in the synthesis of phosphorus heterocycles, which are important in materials science and pharmaceutical research. Recent studies have highlighted its role in the development of photoactive materials and organic electronics, where phosphorus-containing compounds are increasingly valued for their electronic properties. This aligns with the current trend in research towards advanced functional materials and renewable energy technologies.

Market trends indicate a steady growth in the demand for Potassium di-p-tolylphosphanide, driven by its expanding applications in both academic and industrial sectors. Suppliers and manufacturers are focusing on improving production methods to meet the increasing requirements for high-purity grades of this compound. Additionally, the rise of custom synthesis services has made it easier for researchers to obtain tailored quantities of Potassium di-p-tolylphosphanide for specific projects, further fueling its adoption in diverse fields.

From an environmental perspective, the use of Potassium di-p-tolylphosphanide in green chemistry initiatives is gaining traction. Its role in atom-efficient reactions and catalytic cycles contributes to reducing waste and improving the sustainability of chemical processes. This is particularly relevant in the context of global efforts to minimize the environmental impact of industrial chemistry, making Potassium di-p-tolylphosphanide a compound of interest for future developments.

In conclusion, Potassium di-p-tolylphosphanide (CAS No. 21380-74-5) is a versatile and valuable compound with wide-ranging applications in synthetic chemistry, catalysis, and materials science. Its unique properties, combined with the growing emphasis on sustainable and efficient chemical processes, position it as a key player in modern chemical research. As the demand for phosphorus-based reagents continues to rise, Potassium di-p-tolylphosphanide is expected to remain a focal point for innovation and development in the years to come.